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Introduction
Naphthol AS-E, also known as Azoic Coupling Component 10 (C.I. 37510), is a key

intermediate in the production of azoic dyes.[1][2] These dyes are formed in situ on the textile

fiber through a two-step process involving the application of a Naphthol compound followed by

treatment with a diazotized amine (fast color salt or base).[3] This method is renowned for

producing vibrant and deep shades, particularly reds, oranges, blues, and blacks, on cellulosic

fibers such as cotton, viscose, and silk.[1][3][4] The resulting insoluble azo pigment is

mechanically trapped within the fiber, leading to excellent wash fastness.[3][5]

This document provides detailed application notes and experimental protocols for the use of

Naphthol AS-E in textile dyeing and printing. It also touches upon the toxicological aspects of

azoic dyes and their potential interaction with cellular signaling pathways.
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Property Value Reference

Chemical Name
N-(4-chlorophenyl)-3-hydroxy-

2-naphthamide
[6]

CAS Number 92-78-4 [1]

C.I. Name Azoic Coupling Component 10 [1]

C.I. Number 37510 [1]

Molecular Formula C₁₇H₁₂ClNO₂ [1]

Molecular Weight 297.74 g/mol [1]

Appearance
Light yellow to reddish uniform

powder
[1]

Melting Point 258 - 259 °C [1]

Solubility

Insoluble in water and sodium

carbonate solution; Soluble in

o-dichlorobenzene, ethanol,

glacial acetic acid, and alkaline

solutions (forms a yellow

solution).

[1]

Application in Textile Dyeing
The application of Naphthol AS-E in dyeing is a three-stage process: Naphtholation

(impregnation of the fiber with the Naphthol), Diazotization (preparation of the diazo

component), and Coupling (reaction of the two components on the fiber).[3][5]

Experimental Protocol for Dyeing Cotton with Naphthol
AS-E
1. Naphtholation (Impregnation)

This step involves dissolving Naphthol AS-E in an alkaline solution to make it substantive to

the cotton fibers.
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Recipe:

Naphthol AS-E: 1-3% on weight of fabric (o.w.f)

Caustic Soda (NaOH): 1.5 - 2 times the weight of Naphthol AS-E

Glycerine: 1-2 g/L (assists in dissolution)

Common Salt (NaCl): 10-20 g/L (improves uptake)

Water: to make up the required liquor ratio (e.g., 1:20)

Procedure:

Make a paste of the Naphthol AS-E with a small amount of glycerine and water.

Add the caustic soda solution and hot water (60-70°C) to the paste with constant stirring

until a clear solution is obtained.

Add the remaining water and common salt to the dyebath.

Introduce the scoured and bleached cotton fabric into the bath at room temperature.

Work the material in the bath for 30-45 minutes to ensure even impregnation.

Remove the fabric and squeeze it evenly to remove excess liquor. Do not rinse.

2. Diazotization of a Fast Base

This step prepares the diazonium salt solution. This is typically done at a low temperature to

prevent the degradation of the diazonium salt. A common diazo component for producing navy

or blue shades with Naphthol AS-E is Fast Blue B Base or Salt.

Recipe:

Fast Blue B Base: 1-3% o.w.f

Hydrochloric Acid (HCl 32°Tw): 2-3 times the weight of the base
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Sodium Nitrite (NaNO₂): 1-1.5 times the weight of the base

Ice: to maintain a low temperature

Procedure:

Make a paste of the Fast Blue B Base with a small amount of water and the calculated

amount of hydrochloric acid.

Add cold water and ice to bring the temperature down to 0-5°C.

Dissolve the sodium nitrite in a small amount of cold water and add it slowly to the cold

amine solution with constant stirring.

Continue stirring for 15-20 minutes, maintaining the temperature below 5°C. The solution

is now ready for coupling.

3. Coupling (Development)

The naphtholated fabric is treated with the freshly prepared diazonium salt solution to form the

insoluble azoic dye within the fibers.

Procedure:

Prepare a developing bath containing the diazotized fast base solution and a small

amount of a dispersing agent.

Pass the naphtholated and squeezed fabric through this developing bath for 20-30

minutes at a low temperature (around 10-15°C).

The color will develop rapidly.

4. After-treatment

This step is crucial for achieving good fastness properties by removing superficially deposited

dye particles.

Procedure:
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Rinse the dyed fabric thoroughly in cold water.

Soap the fabric at the boil for 15-20 minutes in a solution containing 2 g/L of a non-ionic

detergent and 1 g/L of soda ash.

Rinse the fabric again in hot and then cold water.

Dry the fabric.
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Application in Textile Printing
For printing, the Naphthol is applied to the fabric, which is then dried. Subsequently, a printing

paste containing the diazotized fast base is applied according to the desired design.[3]

Experimental Protocol for Printing on Cotton with
Naphthol AS-E
1. Naphtholation (Padding)

The recipe and procedure are similar to the dyeing process. The fabric is padded with the

Naphthol AS-E solution and then dried thoroughly.

2. Printing Paste Preparation

Recipe:

Fast Blue B Salt: 30-50 g

Water: 300-400 ml

Thickener (e.g., Starch-Tragacanth): 500-600 g

Acetic Acid (40%): 20-30 g

Total: 1000 g

Procedure:

Dissolve the Fast Blue B Salt in cold water.

Stir in the thickener to obtain a smooth paste.

Add the acetic acid and mix well.

3. Printing
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Apply the printing paste to the naphtholated fabric using a screen or block as per the design.

[3]

Dry the printed fabric.

4. After-treatment

The after-treatment process is the same as for dyeing, involving rinsing, soaping at the boil,

and final rinsing and drying to remove excess color and thickener.[3]
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The fastness properties of azoic dyes are generally good to excellent, particularly their wash

fastness. However, rubbing and light fastness can vary depending on the specific Naphthol and

diazo component combination and the depth of the shade.

Table of Typical Fastness Properties of Azoic Dyes on Cotton

Fastness Test Typical Rating (Grey Scale) Standard Test Method

Washing Fastness 4-5 ISO 105-C06

Rubbing Fastness (Dry) 3-4 ISO 105-X12

Rubbing Fastness (Wet) 2-3 ISO 105-X12

Light Fastness (Xenon Arc) Varies (3-6) ISO 105-B02

Perspiration Fastness (Acid &

Alkali)
4 ISO 105-E04

Water Fastness 4-5 ISO 105-E01

Note: The ratings are on a scale of 1 to 5, where 5 represents the best fastness. The data

presented is a general representation for azoic dyes; specific ratings for Naphthol AS-E
combinations may vary. One study on batik cloth dyed with naphthol dyes showed an average

wash fastness of 4-4.5.[7][8]

Toxicological Profile and Signaling Pathways
Azoic dyes, as a class, have been studied for their toxicological and environmental impact.[9]

Some azoic dyes can undergo reductive cleavage of the azo bond (-N=N-) to form aromatic

amines, some of which are known or suspected carcinogens.[9]

Exposure to azoic dyes in occupational settings has been linked to oxidative stress.[9] This can

trigger cellular defense mechanisms, such as the Keap1-Nrf2 signaling pathway, which is a

master regulator of the antioxidant response.[9][10] Under oxidative stress, Nrf2 translocates to

the nucleus and activates the transcription of antioxidant genes.[9][10] Additionally,

inflammatory responses to chemical stressors can involve the Mitogen-Activated Protein

Kinase (MAPK) signaling pathway.[9][11][12][13] While direct studies on Naphthol AS-E's
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interaction with these pathways are limited, it is plausible that as a component of azoic dyes, it

could be involved in similar cellular responses upon exposure and metabolic activation.
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Safety Precautions
Naphthol AS-E may cause skin and serious eye irritation, and may cause an allergic skin

reaction.[10] It is important to handle this chemical with appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat.[10] Ensure adequate

ventilation to avoid inhaling dust.[10] Refer to the Safety Data Sheet (SDS) for complete safety

information.[10]

Conclusion
Naphthol AS-E is a versatile azoic coupling component for achieving a range of vibrant and

fast colors on cellulosic textiles. The application, whether through dyeing or printing, requires a

multi-step process that must be carefully controlled to ensure optimal results. The good

fastness properties, particularly to washing, make it a valuable tool in textile coloration. As with

many dye components, an awareness of the potential toxicological profile and adherence to

safety protocols is essential for its responsible use in research and industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. researchgate.net [researchgate.net]

3. textilelearner.net [textilelearner.net]

4. Colour fastness | Centexbel [centexbel.be]

5. scribd.com [scribd.com]

6. N-(4-chlorophenyl)-3-hydroxy-2-naphthamide [stenutz.eu]

7. researchgate.net [researchgate.net]

8. echemi.com [echemi.com]

9. youtube.com [youtube.com]

10. Development of Keap1‐Nrf2 Protein–Protein Interaction Inhibitor Activating Intracellular
Nrf2 Based on the Naphthalene‐2‐acetamide Scaffold, and its Anti‐Inflammatory Effects -
PMC [pmc.ncbi.nlm.nih.gov]

11. Function and Regulation in MAPK Signaling Pathways: Lessons Learned from the Yeast
Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

12. youtube.com [youtube.com]

13. Impact of Polyphenolic Compounds on the MAPK Signaling Pathway against
Carcinogenesis Journal of Clinical Practice and Research [jcpres.com]

To cite this document: BenchChem. [Application Notes and Protocols: Naphthol AS-E in
Textile Dyeing and Printing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676967#use-of-naphthol-as-e-in-textile-dyeing-and-
printing]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1676967?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/azoic-dyes/azoic-coupling-component-10.html
https://www.researchgate.net/publication/276495938_Synthesis_and_Characterization_of_Nitrosonaphthol_Dyes_Based_on_1-Naphthol_and_Their_Dyeing_Properties_on_Tanned_Leather
https://textilelearner.net/printing-of-cotton-fabric-with-azoic-dyes/
https://www.centexbel.be/en/problem-solving/testing/colour-fastness-according-iso-105-series
https://www.scribd.com/document/307822755/Dyeing-of-Cotton-Fabric-With-Azoic-Dyes
http://www.stenutz.eu/chem/solv6.php?name=N-%284-chlorophenyl%29-3-hydroxy-2-naphthamide
https://www.researchgate.net/publication/348110447_Development_and_effects_of_naphthol_dyes_in_the_washing_processes
https://www.echemi.com/sds/n-25-dimethoxyphenyl-3-hydroxy-2-naphthamide-pid_Rock33904.html
https://www.youtube.com/watch?v=GrnSHDf8Zqo
https://pmc.ncbi.nlm.nih.gov/articles/PMC12597218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12597218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12597218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2031910/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2031910/
https://www.youtube.com/watch?v=NMdnF0L4GmM
https://jcpres.com/article/2469
https://jcpres.com/article/2469
https://www.benchchem.com/product/b1676967#use-of-naphthol-as-e-in-textile-dyeing-and-printing
https://www.benchchem.com/product/b1676967#use-of-naphthol-as-e-in-textile-dyeing-and-printing
https://www.benchchem.com/product/b1676967#use-of-naphthol-as-e-in-textile-dyeing-and-printing
https://www.benchchem.com/product/b1676967#use-of-naphthol-as-e-in-textile-dyeing-and-printing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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